Cas no 211943-03-2 (2-Thiazolecarboxaldehyde,4-(methoxymethyl)-)
211943-03-2 structure
Product Name:2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
CAS No:211943-03-2
MF:C6H7NO2S
MW:157.190280199051
CID:242437
Update Time:2024-01-26
2-Thiazolecarboxaldehyde,4-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolecarboxaldehyde,4-(methoxymethyl)-
- 4-(Methoxymethyl)thiazole-2-carbaldehyde
- 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)- (9CI)
- 2-Thiazolecarboxaldehyde, 4-(methoxymethyl)-
-
- Inchi: 1S/C6H7NO2S/c1-9-3-5-4-10-6(2-8)7-5/h2,4H,3H2,1H3
- InChI Key: KKOVYCBCXCRCFH-UHFFFAOYSA-N
- SMILES: S1C=C(COC)N=C1C=O
Computed Properties
- Exact Mass: 157.01981
- Monoisotopic Mass: 157.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
Experimental Properties
- Density: 1.278±0.06 g/cm3(Predicted)
- Boiling Point: 258.5±32.0 °C(Predicted)
- PSA: 39.19
- pka: -0.79±0.10(Predicted)
2-Thiazolecarboxaldehyde,4-(methoxymethyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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